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Compound of Interest

Compound Name: Ripk3-IN-1

Cat. No.: B2514492 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Ripk3-IN-1, a chemical compound intended for laboratory use. Adherence to these

procedures is critical to ensure personnel safety, environmental protection, and regulatory

compliance. Ripk3-IN-1 is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. Therefore, it must be managed as hazardous waste from the moment it

is designated for disposal[2].

Chemical and Hazard Data Summary
For quick reference, the key quantitative and safety data for Ripk3-IN-1 are summarized below.
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Property Value Source

Molecular Formula C₂₉H₂₅FN₄O₄ [1]

Molecular Weight 512.53 g/mol [1]

GHS Classification

Acute toxicity, Oral (Category

4), H302Acute aquatic toxicity

(Category 1), H400Chronic

aquatic toxicity (Category 1),

H410

[1]

IC₅₀ for RIPK3 9.1 nM [3]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1][4]

Storage Conditions
-20°C (powder) or -80°C (in

solvent)
[1]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the safe disposal of Ripk3-IN-1 and

associated contaminated materials.

Step 1: Personal Protective Equipment (PPE)
Before handling Ripk3-IN-1 waste, ensure you are wearing appropriate PPE. This includes, but

is not limited to:

Safety goggles with side-shields[1][4].

Compatible, chemical-resistant gloves[4].

Impervious clothing or a lab coat[1].

Operations should be conducted in a well-ventilated area, preferably within a laboratory fume

hood[1][4].

Step 2: Waste Identification and Segregation
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Properly classify and segregate all waste streams to prevent incompatible materials from

mixing[2][5][6].

Classification: Any quantity of Ripk3-IN-1, including pure compound, solutions, and

contaminated materials, must be classified as hazardous chemical waste[2].

Segregation: Keep Ripk3-IN-1 waste separate from other incompatible chemical wastes,

such as strong acids, bases, or oxidizing agents[1][2][4]. Store in a designated secondary

containment bin to prevent spills[2].

Step 3: Containment and Labeling
Proper containment and labeling are critical for safe storage and transport.

Container Selection: Use a suitable, leak-proof container with a secure lid that is compatible

with the chemical composition of the waste (e.g., a high-density polyethylene bottle for

solutions)[2][6]. Ensure the container is in good condition with no cracks or leaks[2].

Labeling: The container must be clearly labeled with a "Hazardous Waste" tag[2][6]. The

label must include:

The full chemical name: "Ripk3-IN-1" (abbreviations are not acceptable)[2][6].

The date when the first waste was added[6].

The name and contact information of the principal investigator or laboratory[6].

An indication of the hazards (e.g., "Toxic," "Environmental Hazard")[6].

Step 4: Disposal of Contaminated Materials
Different types of waste contaminated with Ripk3-IN-1 require specific handling.

Unused or Expired Compound: The original vial or container with the pure compound should

be placed in the designated hazardous waste container. Do not attempt to dispose of it in the

regular trash.
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Solutions: Solutions containing Ripk3-IN-1 must be collected in a labeled hazardous waste

container. Under no circumstances should this waste be poured down the drain, as it is very

toxic to aquatic life[1][2][7].

Empty Containers: Original containers that held Ripk3-IN-1 must be triple-rinsed with a

suitable solvent capable of removing the chemical residue. This rinsate must be collected

and treated as hazardous waste[2]. After this procedure, the rinsed container may be

disposed of in the regular trash or recycled according to institutional policy[2][7].

Contaminated Labware: Disposable labware (e.g., pipette tips, gloves, weigh boats) that is

grossly contaminated should be collected in a sealed bag or container, labeled as

"Hazardous Waste" with the chemical name, and disposed of through the professional waste

service[2].

Step 5: Storage and Final Disposal
Interim Storage: Keep waste containers securely closed except when adding waste[2]. Store

the labeled, sealed containers in a designated, secure area away from general laboratory

traffic[5].

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor[5][6]. Follow all institutional procedures for scheduling a

waste pickup[6].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of various

forms of Ripk3-IN-1 waste.
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Caption: Workflow for the safe handling and disposal of Ripk3-IN-1 waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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